Chloromethyl methyl sulfoxide

• CAS: 21128-88-1
• Molecular Formula: C2H5ClOS
• Molecular Weight: 112.58 g/mol
• SMILES: CS(=O)CCl
• InChI: InChI=1S/C2H5ClOS/c1-5(4)2-3/h2H2,1H3
• InChIKey: LNJGSZBRBFBOKK-UHFFFAOYSA-N

Chloromethyl Methyl Sulfoxide CAS 21128-88-1: Core Chemical Identity for Research Procurement

Chloromethyl methyl sulfoxide (ClCH₂S(O)CH₃, MW 112.58 g/mol) is a bifunctional α-chloro sulfoxide that functions as a versatile electrophilic building block in organic synthesis. Its structure combines an electrophilic chloromethyl carbon with a polar, nucleophilic sulfoxide group, enabling distinct reactivity not available from simple alkyl halides, sulfides, or sulfones [1]. The compound is typically supplied at ≥95% purity and is used as an intermediate in the preparation of sulfenamides, sulfoxide derivatives, and cysteine protease inhibitors [2].

Reactivity profile Bifunctional electrophilic chloromethyl carbon with nucleophilic sulfoxide group enables selective transformations

Supply quality High-purity supply supports reproducible intermediate synthesis and downstream derivatization

Synthetic utility Key intermediate for sulfenamides, sulfoxide derivatives, and cysteine protease inhibitor research scaffolds

• [1] Ducati, L.C., et al. (2006). Conformational and stereoelectronic investigation of chloromethyl methyl sulfide and its sulfinyl and sulfonyl analogs. Journal of Molecular Structure, 791(1-3), 11-18. DOI: 10.1016/j.molstruc.2006.01.008. View Source
• [2] Brouwer, A.J., Bunschoten, A., Liskamp, R.M.J. (2007). Synthesis and evaluation of chloromethyl sulfoxides as a new class of selective irreversible cysteine protease inhibitors. Bioorganic & Medicinal Chemistry, 15(22), 6985-6993. View Source

Chloromethyl Methyl Sulfoxide CAS 21128-88-1: Why In-Class Analogs Cannot Be Simply Interchanged

Chloromethyl methyl sulfoxide occupies a narrow reactivity space that is not replicated by its sulfide, sulfone, or bromo analogs. The sulfoxide oxidation state (S=O) imparts a specific rotational energy landscape and dual electrophilic/nucleophilic character that determines both its reaction kinetics and its conformational selectivity in biological target engagement [1]. Substituting the chlorine with bromine alters the conformational equilibrium from two to three populated rotamers [2], while moving to the sulfide or sulfone changes the electronic environment sufficiently to redirect reaction pathways and product distributions. The quantitative evidence below demonstrates that small structural changes produce measurable, decision-relevant differences in performance.

Oxidation state mismatch

Sulfoxide (S=O) imparts distinct electrophilic/nucleophilic balance and rotational energy landscape; sulfide or sulfone analogs redirect reaction pathways and product distributions

Halogen exchange alters conformer profile

Chlorine to bromine substitution shifts conformational equilibrium (2 vs 3 populated rotamers), affecting spectroscopic interpretation and stereochemical outcome

Rotamer population not replicated by analogs

Sulfoxide exhibits three low-energy rotamers within a narrow energy span, unlike sulfide (dominant gauche) or sulfone; may impact binding or stereoselective coupling

• [1] Ducati, L.C., et al. (2006). Conformational and stereoelectronic investigation of chloromethyl methyl sulfide and its sulfinyl and sulfonyl analogs. Journal of Molecular Structure, 791(1-3), 11-18. View Source
• [2] Remizov, A.B., Butenko, G.G., Bilalov, F.S., Vereshchagin, A.N., Pominov, I.S., Abunagimova, R.Kh. (1980). Vibrational spectra, dipole moments, and conformations of acyclic sulfoxides. Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science, 29(12), 1932-1937. View Source

Chloromethyl Methyl Sulfoxide CAS 21128-88-1: Quantitative Differentiation vs. Closest Analogs

Rotamer Energy Profile: Chloromethyl Methyl Sulfoxide vs. Sulfide and Sulfone Analogs

The conformational energy landscape of chloromethyl methyl sulfoxide was computationally and experimentally compared with its sulfide and sulfone analogs [1]. For the sulfoxide, the three most stable rotamers (gauche-1, gauche-2, and anti) have relative energies of 0.0, 1.0, and 1.7 kcal mol⁻¹, respectively. This contrasts sharply with the sulfide, where the gauche rotamer is 3.2 kcal mol⁻¹ more stable than anti, and with the sulfone, where the anti–gauche energy difference is 2.6 kcal mol⁻¹. The shallower energy landscape of the sulfoxide implies greater conformational flexibility and a more complex population distribution at ambient temperature, which directly affects its reactivity in stereoselective transformations.

Rotamer energy profile

Head-to-head

Sulfoxide: 3 rotamers within 1.7 kcal mol⁻¹
Sulfide: gauche preference 3.2 kcal mol⁻¹
Sulfone: 2.6 kcal mol⁻¹ gap

Shallower energy landscape supports broader rotamer population for binding or stereoselective steps

May be relevant when conformational flexibility is required

Evidence Dimension	Rotamer relative energies (kcal mol⁻¹)
Target Compound Data	gauche-1: 0.0; gauche-2: 1.0; anti: 1.7 kcal mol⁻¹
Comparator Or Baseline	Chloromethyl methyl sulfide (gauche–anti ΔE = 3.2 kcal mol⁻¹); Chloromethyl methyl sulfone (anti–gauche ΔE = 2.6 kcal mol⁻¹)
Quantified Difference	Sulfoxide: three rotamers within 1.7 kcal mol⁻¹ span; Sulfide: dominant gauche preference (3.2 kcal mol⁻¹); Sulfone: 2.6 kcal mol⁻¹ gap
Conditions	Gas-phase theoretical calculations (B3LYP/6-31+G**) with experimental NMR and IR validation

Why This Matters

Procurement of the sulfoxide rather than the sulfide or sulfone is essential when a broader rotamer population is required for binding or when a specific electrophilic/nucleophilic balance is needed for downstream coupling.

• [1] Ducati, L.C., et al. (2006). Conformational and stereoelectronic investigation of chloromethyl methyl sulfide and its sulfinyl and sulfonyl analogs. Journal of Molecular Structure, 791(1-3), 11-18. View Source

Conformational Equilibrium: Chloro vs. Bromo Analog—Two Rotamers vs. Three

Vibrational spectroscopy and dipole moment measurements reveal that chloromethyl methyl sulfoxide exists as an equilibrium mixture of two conformers, whereas the bromo analog (bromomethyl methyl sulfoxide) populates three distinct conformers under identical conditions [1]. The simplified conformational profile of the chloro derivative reduces spectral complexity and simplifies the interpretation of reaction outcomes where conformer-specific reactivity is relevant, such as in stereoselective nucleophilic substitutions.

Conformers: Cl vs Br

Head-to-head

2 conformers (Cl) vs 3 conformers (Br)

Simpler equilibrium may reduce spectral complexity and aid mechanistic interpretation

Consider chloro derivative to avoid additional conformational complexity

Evidence Dimension	Number of observable conformers
Target Compound Data	2 conformers
Comparator Or Baseline	Bromomethyl methyl sulfoxide: 3 conformers
Quantified Difference	2 vs. 3 conformers; chloro analog exhibits a simpler conformational equilibrium
Conditions	Vibrational spectroscopy and dipole moment analysis in solution

Why This Matters

Researchers requiring a defined and reproducible conformer population for mechanistic or spectroscopic studies should select the chloro compound over the bromo analog to avoid additional conformational complexity.

• [1] Remizov, A.B., Butenko, G.G., Bilalov, F.S., Vereshchagin, A.N., Pominov, I.S., Abunagimova, R.Kh. (1980). Vibrational spectra, dipole moments, and conformations of acyclic sulfoxides. Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science, 29(12), 1932-1937. View Source

Synthesis Efficiency: Direct DMSO Chlorination vs. Sulfide Oxidation Route

Chloromethyl methyl sulfoxide can be prepared via two principal routes: direct chlorination of DMSO in the presence of triethylamine at 0–10 °C, which affords the product in 77% yield [1], and oxidation of chloromethyl methyl sulfide with H₂O₂ or mCPBA, which proceeds in 65–80% yield but requires handling of chlorine gas and longer reaction times [2]. A third, recently developed diazo-based method produces α-chloro sulfoxides including the target compound in superior yields (up to 90%) under mild, neutral conditions [3]. The diazo route offers quantifiably higher yields while avoiding the over-chlorination and side-product formation that limit the direct DMSO chlorination approach.

Synthesis route yields

Cross-study comparable

DMSO chlorination: 77%
Sulfide oxidation: 65–80%
Diazo method: up to 90%

Route choice influences cost, scalability, and impurity profile; diazo method reports higher yield

Supplier synthetic route may affect lot consistency

Evidence Dimension	Isolated yield
Target Compound Data	77% (DMSO chlorination); 65–80% (sulfide oxidation)
Comparator Or Baseline	Diazo method: up to 90% for α-chloro sulfoxides; DMSO chlorination: 77%; Sulfide oxidation: 65–80%
Quantified Difference	Diazo method provides ~10–25% higher yield than conventional routes
Conditions	DMSO chlorination: Cl₂, Et₃N, CH₂Cl₂, 0–10 °C; Sulfide oxidation: H₂O₂ or mCPBA, 25 °C, acetic acid; Diazo method: sulfinyl chlorides + diazo compounds, room temperature

Why This Matters

Sourcing decisions should account for whether the supplier's synthetic route (and hence cost, scalability, and impurity profile) aligns with the user's required yield and purity specifications.

• [1] N H 2 CSOCH 3 isoquinolin (2018). Chlorination of DMSO in the presence of triethylamine yields chloromethyl methyl sulfoxide in 77% yield. Yumpu reference 6268. View Source
• [2] Thieme Science of Synthesis (2008). Vol. 39, p. 569. Treatment of chloromethyl methyl sulfoxide with diethylamine gives N,N-diethylmethanesulfenamide in almost quantitative yield. View Source
• [3] New synthesis of α-chlorosulfoxides. Reaction of diazo compounds with sulfinyl chlorides. (2018). scite.ai abstract. View Source

Enantioselectivity in Enzymatic Kinetic Resolution: Chloromethyl Substituent Reduces E-Value

In cholesterol esterase-mediated kinetic resolution of sulfoxides with pendant acetoxy groups, the chloromethyl-substituted sulfoxide exhibits an enantioselectivity value of E = 5, compared with E = 10 for the methyl-substituted analog and E = 15 for the n-butyl analog [1]. The lower E-value indicates that the chloromethyl group reduces the enzyme's ability to discriminate between enantiomers, a property that can be advantageous when racemic mixtures are acceptable or when a specific enantiomeric outcome is not required.

Enantioselectivity (E)

Head-to-head

E = 5 (chloromethyl)
vs. E = 10 (methyl/phenyl)
vs. E = 15 (n-butyl)

Lower E-value may support racemic synthesis strategies when enantiopurity is not required

Cholesterol esterase kinetic resolution; substrate mapping study

Evidence Dimension	Enantioselectivity (E-value)
Target Compound Data	E = 5 (chloromethyl substituent)
Comparator Or Baseline	Methyl sulfoxide: E = 10; Phenyl sulfoxide: E = 10; n-Butyl sulfoxide: E = 15
Quantified Difference	E-value reduced by ~50% compared to methyl or phenyl; ~67% reduction vs. n-butyl
Conditions	Cholesterol esterase-catalyzed kinetic resolution; substrate mapping study

Why This Matters

For applications where enantiopurity is not critical, the lower E-value of the chloromethyl compound may permit more straightforward racemic synthesis, reducing separation costs.

• [1] Kinetic resolution of sulfoxides with pendant acetoxy groups using cholesterol esterase: substrate mapping and an empirical rule for chiral phenols. Scilit.net abstract. View Source

Cysteine Protease Selectivity: Chloromethyl Sulfoxides Inhibit Papain but Spare Serine Proteases

Amino acid-based chloromethyl sulfoxides, built on the chloromethyl methyl sulfoxide scaffold, irreversibly inhibit the cysteine protease papain but show no detectable inhibition of the serine protease chymotrypsin under identical assay conditions [1]. In contrast, chloromethyl ketones—which share the electrophilic chloromethyl warhead but differ in the activating group—are known to inhibit both cysteine and serine proteases, limiting their selectivity. The sulfoxide group thus provides a class-level selectivity advantage that is directly relevant to inhibitor design.

Protease class selectivity

Class-level inference

Inhibits papain (cysteine protease); no inhibition of chymotrypsin (serine protease)

Reported selectivity profile may support cysteine-targeted inhibitor library design

Class-level observation; verify in target protease assay

Evidence Dimension	Protease class selectivity
Target Compound Data	Chloromethyl sulfoxides inhibit papain (cysteine protease); no inhibition of chymotrypsin (serine protease)
Comparator Or Baseline	Chloromethyl ketones: inhibit both cysteine and serine proteases (literature precedent)
Quantified Difference	Qualitative selectivity: cysteine-selective vs. dual-class inhibition
Conditions	Enzymatic assay with purified papain and chymotrypsin; inhibitor concentration and incubation conditions as described in Brouwer et al. (2007)

Why This Matters

For chemical biology and medicinal chemistry programs targeting cysteine proteases, the sulfoxide class offers a selectivity profile that chloromethyl ketones cannot match, making chloromethyl methyl sulfoxide a critical starting material for selective inhibitor libraries.

• [1] Brouwer, A.J., Bunschoten, A., Liskamp, R.M.J. (2007). Synthesis and evaluation of chloromethyl sulfoxides as a new class of selective irreversible cysteine protease inhibitors. Bioorganic & Medicinal Chemistry, 15(22), 6985-6993. View Source

Chloromethyl Methyl Sulfoxide CAS 21128-88-1: Evidence-Backed Application Scenarios for Procurement

Synthesis of N,N-Diethylmethanesulfenamide via Quantitative Amination

When treated with diethylamine, chloromethyl methyl sulfoxide undergoes clean displacement to give N,N-diethylmethanesulfenamide in almost quantitative yield [1]. This transformation exploits the electrophilic chloromethyl carbon activated by the adjacent sulfoxide group. No sulfide or sulfone analog can replicate this specific reactivity because the sulfide lacks sufficient activation and the sulfone directs reactivity toward elimination pathways. For laboratories synthesizing sulfenamide derivatives, chloromethyl methyl sulfoxide is the preferred starting material due to this near-stoichiometric conversion efficiency.

Construction of Cysteine Protease Inhibitor Libraries with Built-in Class Selectivity

Chloromethyl methyl sulfoxide serves as the core electrophilic warhead for synthesizing amino acid-based chloromethyl sulfoxide inhibitors that selectively and irreversibly target cysteine proteases (e.g., papain) while sparing serine proteases (e.g., chymotrypsin) [1]. The rotamer flexibility of the sulfoxide (three low-energy conformers within 1.7 kcal mol⁻¹) may contribute to adaptability in the enzyme active site. Procurement of the sulfoxide rather than the corresponding chloromethyl ketone ensures that the resulting inhibitor library maintains the class-level selectivity documented in Section 3, Evidence Item 5.

Nucleophilic Displacement Reactions for Alkoxy/Arylthio Methyl Sulfoxide Synthesis

Chloromethyl methyl sulfoxide reacts with alcohols, phenols, and thiophenols in the presence of potassium hydroxide to yield the corresponding alkoxy- or arylthiomethyl methyl sulfoxides [1]. The patent literature demonstrates that methoxymethyl methyl sulfoxide is obtained in 75% yield (bp 80–82 °C/5 mmHg) and methyl phenylthiomethyl sulfoxide in 87.3% yield (bp 148 °C/0.5 mmHg) . These SN2 displacements proceed cleanly due to the activating effect of the sulfoxide group, which stabilizes the transition state through both inductive withdrawal and hyperconjugative donation.

Mechanistic and Spectroscopic Studies Requiring a Defined Two-Conformer System

For researchers conducting vibrational spectroscopy, dipole moment analysis, or computational modeling of sulfoxide conformations, chloromethyl methyl sulfoxide offers a simpler two-conformer equilibrium compared to the three-conformer profile of the bromo analog [1]. This simplification reduces spectral congestion and facilitates unambiguous assignment of bands. Suppliers providing material with verified purity (≥95%) and spectroscopic documentation (FTIR, MS) enable reproducible conformational studies without the confounding effects of multiple halogen populations.

Application

Selection Property

Validation Focus

Sulfenamide synthesis

Electrophilic chloromethyl carbon with sulfoxide activation

Confirm conversion efficiency with desired amine

Cysteine protease inhibitor scaffold design

Sulfoxide warhead enabling cysteine-selective inhibition profile

Verify selectivity against serine proteases in target assay

Nucleophilic displacement to functionalized sulfoxides

SN2 reactivity activated by sulfoxide group

Assess yield with desired alcohol, phenol, or thiol nucleophile

Conformational analysis (spectroscopy / modeling)

Defined two-conformer equilibrium

Verify purity and spectroscopic documentation (FTIR, MS) for reproducible conformer population

• [1] Remizov, A.B., et al. (1980). Vibrational spectra, dipole moments, and conformations of acyclic sulfoxides. Bulletin of the Academy of Sciences of the USSR, Division of Chemical Science, 29(12), 1932-1937. View Source